3-({1-[4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole

• IUPAC Name: 2-methyl-4-[4-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]sulfonylphenyl]-1,3-oxazole
• InChI: InChI=1S/C16H16N4O4S2/c1-11-18-15(10-23-11)12-2-4-14(5-3-12)26(21,22)20-7-6-13(9-20)24-16-8-17-25-19-16/h2-5,8,10,13H,6-7,9H2,1H3
• InChI Key: JJDMXUUDWWGWGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)N3CCC(C3)OC4=NSN=C4
• Molecular Formula: C16H16N4O4S2
• Molecular Weight: 392.5 g/mol

Description

3-({1-[4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C16H16N4O4S2 and its molecular weight is 392.45. The purity is usually 95%.
BenchChem offers high-quality 3-({1-[4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-({1-[4-(2-Methyl-1,3-oxazol-4-yl)benzenesulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochromic Materials

Research has demonstrated the application of thiadiazole derivatives in the development of electrochromic materials. A study on "Chalcogenodiazolo[3,4-c]pyridine based donor–acceptor–donor polymers for green and near-infrared electrochromics" reveals how thiadiazolo and selenadiazolo[3,4-c]pyridine variants, including thiadiazole units, can be electropolymerized to produce polymers with significant electrochromic properties. These polymers exhibit a variety of colors and have shown potential in applications requiring fast response times and high optical contrast in the near-infrared region, indicating their suitability for green and near-infrared electrochromic devices (Ming et al., 2015).

Insecticidal Properties

The compound's framework has been utilized in the synthesis of novel heterocycles with insecticidal activity. A study titled "Synthesis and insecticidal assessment of some innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis" outlines the creation of various heterocycles from a thiadiazole precursor. These compounds demonstrated promising insecticidal efficacy against Spodoptera littoralis, suggesting their potential in agricultural pest management (Fadda et al., 2017).